3-(1,3-dioxaindan-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound belongs to a class of Fmoc-protected amino acid derivatives widely used in peptide synthesis and medicinal chemistry. The Fmoc ([(9H-fluoren-9-yl)methoxy]carbonyl) group acts as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions . The unique 1,3-dioxaindan-5-yl substituent introduces a bicyclic aromatic system with oxygen atoms, which may enhance electronic interactions and conformational rigidity compared to simpler aryl groups. This structural feature is critical for applications in drug discovery, where such moieties often improve target binding or metabolic stability .
Properties
CAS No. |
282525-16-0 |
|---|---|
Molecular Formula |
C25H21NO6 |
Molecular Weight |
431.4 g/mol |
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid |
InChI |
InChI=1S/C25H21NO6/c27-24(28)12-21(15-9-10-22-23(11-15)32-14-31-22)26-25(29)30-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20-21H,12-14H2,(H,26,29)(H,27,28) |
InChI Key |
LEQQCUYJHOCYJF-UHFFFAOYSA-N |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(CC(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Purity |
95 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
The compound is part of a broader family of Fmoc-protected amino acids with varying aryl or heteroaryl substituents. Below is a detailed comparison of its structural, physicochemical, and functional properties with key analogs.
Substituent-Driven Structural Variations
*Estimated based on molecular formula.
Key Observations:
Electronic Effects: The 4-nitrophenyl analog (CAS 507472-26-6) exhibits strong electron-withdrawing properties, which may enhance reactivity in nucleophilic substitution reactions but reduce solubility in aqueous media . In contrast, the tetrahydro-2H-pyran-4-yl substituent introduces an oxygen-rich, non-aromatic ring, improving solubility and enabling chiral applications .
Steric and Conformational Influence :
- The 1,3-dioxaindan-5-yl group in the target compound provides a rigid, planar structure conducive to π-π stacking interactions, a feature absent in flexible analogs like the 4-isopropylphenyl derivative .
- The 2-bromophenyl analog (CAS 1257849-07-2) combines steric bulk with a heavy atom, making it suitable for X-ray crystallography or Pd-catalyzed coupling reactions .
Biological Relevance :
- The 2-fluorophenyl derivative (CAS 211637-75-1) is utilized in peptidomimetics targeting protein-protein interactions, where fluorine’s electronegativity enhances binding affinity .
- The 3-chloro-4-(trifluoromethyl)phenyl analog is designed for high bioactivity, likely in enzyme inhibition, leveraging the trifluoromethyl group’s metabolic stability and lipophilicity .
Stability and Reactivity
- Acid/Base Sensitivity :
All Fmoc-protected compounds are labile under basic conditions (e.g., piperidine deprotection). However, electron-deficient substituents (e.g., 4-nitrophenyl ) may accelerate Fmoc cleavage due to increased electrophilicity . - Solubility :
Polar substituents (e.g., 3-hydroxyphenyl , CAS 511272-35-8) improve aqueous solubility, whereas hydrophobic groups (e.g., 4-isopropylphenyl ) favor organic-phase reactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
